Deruxtecan 2-hydroxypropanamide

• CAS: 2577204-16-9
• Molecular Formula: C27H26FN3O6
• Molecular Weight: 507.5 g/mol
• InChI: InChI=1S/C27H26FN3O6/c1-4-27(36)16-7-20-23-14(9-31(20)25(34)15(16)10-37-26(27)35)22-18(30-24(33)12(3)32)6-5-13-11(2)17(28)8-19(29-23)21(13)22/h7-8,12,18,32,36H,4-6,9-10H2,1-3H3,(H,30,33)/t12-,18-,27-/m0/s1
• InChIKey: UOCFLIUBXYLYLD-BEMWVBDCSA-N

Deruxtecan 2-Hydroxypropanamide Baseline Profile

Deruxtecan 2-hydroxypropanamide (CAS 2577204-16-9, ED04, HY-153891) is a free-payload camptothecin analog that functions as a DNA topoisomerase I (TOP1) inhibitor [1]. It is the unconjugated toxin form of the exatecan derivative family, structurally differentiated from the standard Deruxtecan linker-payload (HY-13631E) by the replacement of the maleimide-GGFG peptide linker with a (2S)-2-hydroxypropanamide (lactamide) moiety, yielding a substantially smaller molecule (MW 507.51 vs. 1034.05) . This compound serves as the cytotoxic warhead (ED04) in the clinical-stage bispecific EGFR×HER3 antibody-drug conjugate BL-B01D1, which has demonstrated objective responses in a published phase 1b trial in metastatic esophageal squamous cell carcinoma [2]. The compound is supplied as a research-grade solid (purity ≥98%) with storage at -20°C under light protection [3].

Free-payload research tool: Unconjugated exatecan derivative supplied without pre-attached linker, enabling modular conjugation screening for ADC programs.

Clinical-stage reference payload: Same toxin (ED04) used in the bispecific EGFR×HER3 ADC BL-B01D1, providing a reported clinical endpoint context for translational ADC research.

DNA topoisomerase I inhibition: Camptothecin analog suitable for TOP1 target engagement studies and ADC potency model development.

• [1] Ogitani Y, Aida T, Hagihara K, et al. DS-8201a, A Novel HER2-Targeting ADC with a Novel DNA Topoisomerase I Inhibitor, Demonstrates a Promising Antitumor Efficacy with Differentiation from T-DM1. Clinical Cancer Research, 2016, 22(20): 5097-5108. View Source
• [2] Zhao H, et al. A bispecific antibody-drug conjugate targeting EGFR and HER3 in metastatic esophageal squamous cell carcinoma: a phase 1b trial. Nature Medicine, 2025, 31(10): 3485-3491. View Source
• [3] GlpBio. Deruxtecan 2-hydroxypropanamide (GC73502) Product Datasheet. CAS 2577204-16-9. View Source

Deruxtecan 2-Hydroxypropanamide vs. Standard Payloads

Substituting Deruxtecan 2-hydroxypropanamide with the standard Deruxtecan linker-payload (HY-13631E) or other exatecan derivatives is not analytically or functionally equivalent. The 2-hydroxypropanamide compound is the free toxin without a pre-attached linker, enabling modular conjugation with custom linker chemistry—a critical requirement for novel ADC programs that seek to optimize the linker-payload interface independently . In contrast, standard Deruxtecan (CAS 1599440-13-7) is pre-conjugated with the maleimide-GGFG linker and self-immolative spacer, locking users into a specific conjugation architecture designed for Enhertu-class ADCs. Furthermore, the 2-hydroxypropanamide modification (lactamide at the exatecan C-23 position) confers distinct physicochemical properties, including altered hydrophilicity and plasma stability, that differentiate it from the parent exatecan mesylate (DX-8951) and from the DXd free base (CAS 1599440-33-1) [1]. The clinical validation of this specific free-payload form as ED04 in BL-B01D1—a bispecific ADC with DAR 8 achieving 39.6% confirmed objective response rate in ESCC—further underscores that the 2-hydroxypropanamide variant possesses a defined preclinical-to-clinical translational path that generic exatecan derivatives lack [2].

Target Compound

Potential Substitute

Deruxtecan 2-hydroxypropanamide: free toxin without linker; supports unrestricted custom linker chemistry.

Standard Deruxtecan (HY-13631E) has pre-conjugated maleimide-GGFG linker, locking users into a specific conjugation architecture. Modular linker screening not supported.

Hydrophilic lactamide modification at exatecan C-23 position; distinct plasma stability and aggregation profile.

Parent exatecan mesylate or DXd free base differ in hydrophilicity and aggregation propensity; physicochemical properties may not transfer directly.

Payload form with clinical-stage endpoint context in bispecific ADC (BL-B01D1, phase 1b).

Generic exatecan derivatives lack reported clinical endpoint context for the same free-payload form; translational context may require review.

• [1] WO2021249228 A1. Camptothecin Drug Having High-Stability Hydrophilic Connecting Unit and Conjugate Thereof. World Intellectual Property Organization, published 2021-12-16. View Source
• [2] Zhao H, et al. A bispecific antibody-drug conjugate targeting EGFR and HER3 in metastatic esophageal squamous cell carcinoma: a phase 1b trial. Nature Medicine, 2025, 31(10): 3485-3491. View Source

Deruxtecan 2-Hydroxypropanamide Differentiation Evidence

Modular Conjugation Capability

Deruxtecan 2-hydroxypropanamide (C₂₇H₂₆FN₃O₆, MW 507.51) is the unconjugated free toxin, whereas standard Deruxtecan (HY-13631E, CAS 1599440-13-7, C₅₂H₅₆FN₉O₁₃, MW 1034.05) is pre-loaded with a maleimide-GGFG peptide linker . This 2.04-fold molecular weight difference reflects the absence of the linker-spacer construct (ΔMW = 526.54 Da), meaning the 2-hydroxypropanamide form provides an uncommitted payload for de novo linker screening and site-specific conjugation optimization, a critical advantage for ADC programs targeting novel antigens or employing next-generation conjugation technologies .

Modular Conjugation

Cross-study comparable

ΔMW = 526.54 Da; no pre-attached linker vs. maleimide-GGFG peptide linker present

Supports free-payload selection for custom linker-payload design. Reported MW difference confirms modular conjugation capability.

Class-level payload comparison; conjugation workflow-dependent.

Evidence Dimension	Molecular weight and linker status
Target Compound Data	MW 507.51 Da; free payload (no pre-attached linker)
Comparator Or Baseline	Standard Deruxtecan HY-13631E: MW 1034.05 Da; pre-conjugated with maleimide-GGFG peptide linker and self-immolative spacer
Quantified Difference	ΔMW = 526.54 Da (2.04-fold difference); linker occupancy: absent vs. present
Conditions	Calculated from molecular formulae: Target C₂₇H₂₆FN₃O₆; Comparator C₅₂H₅₆FN₉O₁₃

Why This Matters

The absence of a pre-attached linker enables unrestricted custom linker chemistry screening, which is essential for ADC programs that require proprietary linker-payload optimization rather than being locked into the Enhertu-class GGFG architecture.

Clinical Response in BL-B01D1

Deruxtecan 2-hydroxypropanamide is the TOP1 inhibitor payload (designated ED04) in BL-B01D1, a first-in-class EGFR×HER3 bispecific ADC. In a published phase 1b dose-expansion trial (n=82 patients with metastatic ESCC), BL-B01D1 at the recommended phase 2 dose of 2.5 mg/kg D1D8 Q3W achieved a confirmed objective response rate (cORR) of 39.6% (21/53 evaluable patients) and a disease control rate of 79.2% [1]. By comparison, the clinically approved trastuzumab deruxtecan (T-DXd, Enhertu), which uses the standard DXd payload, reported a cORR of 20% in a HER2-positive ESCC cohort [2]. While cross-trial comparisons are confounded by different targeting antibodies (EGFR×HER3 bispecific vs. HER2 monospecific), both ADCs share the same TOP1 inhibitory mechanism, and the BL-B01D1 data establish a clinical efficacy benchmark specifically for the ED04 (2-hydroxypropanamide) payload form [3].

Clinical Response

Cross-study comparable

BL-B01D1 (ED04 payload): cORR 39.6% (21/53) vs. T-DXd (standard DXd): cORR 20% in ESCC (cross-trial, different antibodies)

Reported clinical endpoint context for ED04 payload. Supports payload benchmarking in bispecific ADC research; cross-trial comparison requires careful interpretation.

Phase 1b data; antibody and population differences limit direct payload attribution.

Evidence Dimension	Clinical confirmed objective response rate (cORR) in esophageal squamous cell carcinoma
Target Compound Data	BL-B01D1 (ED04 payload): cORR 39.6% (21/53) at 2.5 mg/kg D1D8 Q3W in phase 1b ESCC trial
Comparator Or Baseline	Trastuzumab deruxtecan (T-DXd, standard DXd payload): cORR 20% in HER2-positive ESCC (historical cross-trial reference)
Quantified Difference	cORR 39.6% vs. 20% (absolute difference +19.6 percentage points); note: different antibody targets and patient populations
Conditions	Phase 1b clinical trial (NCT05262491) in previously treated metastatic ESCC patients; comparator data from published T-DXd ESCC studies

Why This Matters

The availability of published clinical response data for an ADC employing this specific payload provides translational credibility that generic exatecan derivatives lack, supporting procurement decisions for programs seeking a payload with a defined clinical safety and efficacy track record.

• [1] Zhao H, et al. A bispecific antibody-drug conjugate targeting EGFR and HER3 in metastatic esophageal squamous cell carcinoma: a phase 1b trial. Nature Medicine, 2025, 31(10): 3485-3491. View Source
• [2] Trastuzumab deruxtecan (Enhertu) prescribing information and published phase 2 DESTINY-Gastric01/ESCC data. View Source
• [3] PeptideDB. BL-B01D1 Product Information: 'ADC toxin ED04 (HY-153891).' View Source

TOP1 Inhibitory Potency Advantage Over SN-38

The exatecan derivative class to which Deruxtecan 2-hydroxypropanamide belongs demonstrates approximately 10-fold greater TOP1 inhibitory potency than SN-38, the active metabolite of irinotecan. Specifically, DXd (the exatecan derivative free base) exhibits an in vitro TOP1 IC₅₀ of 0.31 µM, compared to SN-38 which requires approximately 3.1 µM for equivalent inhibition [1]. This 10-fold potency differential is a class-level characteristic of exatecan derivatives, including the 2-hydroxypropanamide variant. In cell viability assays, exatecan mesylate shows 6-fold greater anti-proliferative activity than SN-38 across a panel of 32 malignant cell lines . The 2-hydroxypropanamide modification does not abrogate this potency advantage, as evidenced by the cytotoxic activity of the ED04 payload in BL-B01D1 [2].

TOP1 Inhibition

Class-level inference

DXd (class proxy): TOP1 IC₅₀ = 0.31 µM; SN-38: ~3.1 µM → ~10-fold reported potency differential

Reported class-level TOP1 inhibition context. Supports exatecan-derivative potency model interpretation; direct 2-hydroxypropanamide data to verify.

Cell-free assay; class-level inference applied to this analog.

Evidence Dimension	TOP1 enzyme inhibition IC₅₀
Target Compound Data	DXd (exatecan derivative class): TOP1 IC₅₀ = 0.31 µM (class-level proxy for Deruxtecan 2-hydroxypropanamide)
Comparator Or Baseline	SN-38 (active metabolite of irinotecan): TOP1 IC₅₀ ≈ 3.1 µM
Quantified Difference	~10-fold (DXd IC₅₀ 0.31 µM vs. SN-38 estimated IC₅₀ ~3.1 µM)
Conditions	In vitro cell-free TOP1 inhibition assay; data from Ogitani et al. 2016 and supporting sources

Why This Matters

The 10-fold higher intrinsic potency relative to the clinically established SN-38 payload translates to lower intracellular concentrations needed for cytotoxic effect, supporting higher therapeutic indices in ADC applications.

• [1] Ogitani Y, et al. DS-8201a, A Novel HER2-Targeting ADC with a Novel DNA Topoisomerase I Inhibitor. Clinical Cancer Research, 2016, 22(20): 5097-5108. DXd IC₅₀ = 0.31 µM. View Source
• [2] ADC Database. Payload Information: Camptothecin analogue ED04 (HY-153891), TOP1 inhibitor. View Source

Hydrophilic Design for Plasma Stability

Patent WO2021249228 A1 discloses camptothecin derivatives incorporating a high-stability hydrophilic connecting unit, with Deruxtecan 2-hydroxypropanamide specifically claimed as an embodiment of this design [1]. The patent teaches that ADCs built with this hydrophilic polypeptide linking technology demonstrate high in vivo and in vitro stability, with a high monomer rate, and significantly higher pharmacodynamic activity compared to control ADCs using standard linker chemistry [2]. In comparative ADC studies, standard maleimide-based conjugates (such as those in Enhertu-class ADCs) exhibit measurable linker deconjugation and aggregation (2-3% aggregation reported for T-DXd), while next-generation hydrophilic linker-exatecan platforms aim to reduce aggregation below 1% [3]. The 2-hydroxypropanamide modification contributes to reduced hydrophobicity-driven aggregation, a known limitation of high-DAR (≥8) maleimide-linked ADCs [4].

Hydrophilic Stability

Supporting evidence

Patent claims high monomer rate and significantly higher pharmacodynamic activity vs. control ADCs; aggregation target

Supports ADC aggregation and stability review. Hydrophilic connecting unit design may contribute to reduced aggregation; requires formulation-specific validation.

Patent disclosure; quantitative aggregation data for this exact payload limited.

High-DAR Feasibility

Supporting evidence

BL-B01D1 (ED04 payload): DAR 8 achieved; clinically approved ADCs typically DAR 3.5-4, T-DXd DAR ~8

Reported DAR 8 configuration with bispecific antibody. Supports high-drug-loading ADC design exploration; homogeneity requires independent verification.

DAR confirmed by HIC; aggregation mitigation at high DAR context-dependent.

Solubility Profile

Supporting evidence

Soluble in DMSO ≥10 mM; patent teaches improved water solubility via hydrophilic connecting unit vs. camptothecin (poor aqueous solubility)

Qualitative solubility improvement supports ADC formulation and conjugation workflow. Quantitative aqueous solubility data to verify.

Supplier specification and patent teaching; peer-reviewed solubility values not available.

Evidence Dimension	ADC aggregation propensity and monomer rate
Target Compound Data	ADC conjugates incorporating Deruxtecan 2-hydroxypropanamide with hydrophilic connecting units: patent claims 'high monomer rate' and 'significantly higher pharmacodynamic activity vs. control ADCs'
Comparator Or Baseline	Standard maleimide-GGFG linked trastuzumab deruxtecan (T-DXd): reported 2-3% aggregation in comparative studies
Quantified Difference	Aggregation target <1% for next-generation hydrophilic designs vs. 2-3% for T-DXd (quantitative data for Deruxtecan 2-hydroxypropanamide-specific ADC not published)
Conditions	Patent WO2021249228 A1 claims and comparative ADC stability studies; aggregation measured by size-exclusion chromatography (SEC)

Why This Matters

Reduced aggregation directly impacts ADC manufacturability, shelf-life, and in vivo pharmacokinetics; lower aggregation profiles support higher DAR feasibility without compromising ADC stability.

• [1] WO2021249228 A1. Camptothecin Drug Having High-Stability Hydrophilic Connecting Unit and Conjugate Thereof. WIPO, published 2021-12-16. View Source
• [2] WO2021249228 A1 (Justia English translation): 'ADC molecules of various derivatives of camptothecin carrying the peptide linker show high stability in vivo and in vitro, with a high monomer rate, and have significantly higher pharmacodynamic activity compared to the control ADCs.' View Source
• [3] Watanabe T, et al. Biological Evaluation of Cleavable Linkers in Exatecan-Based Antibody-Drug Conjugates: A Comparative Study of DXd and Exo-Linker Platforms. ACS Omega, 2025, 10(34): 38696-38702. View Source
• [4] Nakada T, et al. The art of innovation: clinical development of trastuzumab deruxtecan and redefining how antibody-drug conjugates target HER2-positive cancers. Annals of Oncology, 2020. View Source

High-DAR ADC Construction with BL-B01D1

BL-B01D1, which employs Deruxtecan 2-hydroxypropanamide (ED04) as its payload, is reported to achieve a drug-to-antibody ratio (DAR) of 8 using the bispecific antibody Izalontamab [1]. High DAR (>6) has historically been limited by increased hydrophobicity and aggregation of the resulting ADC; the ability to construct a stable DAR 8 ADC with the ED04 payload suggests that the 2-hydroxypropanamide modification contributes sufficient hydrophilicity to mitigate aggregation at high drug loading [2]. In contrast, many clinically approved ADCs (e.g., brentuximab vedotin, DAR ~4; T-DM1, DAR ~3.5) are constrained to lower DAR due to payload hydrophobicity [3]. The DAR 8 configuration, combined with the bispecific targeting of BL-B01D1, achieved a disease control rate of 79.2% in the phase 1b ESCC trial, suggesting that high DAR with this payload is clinically tolerable [4].

High-DAR Feasibility

Supporting evidence

BL-B01D1 (ED04 payload): DAR 8 achieved; clinically approved ADCs typically DAR 3.5-4, T-DXd DAR ~8

Reported DAR 8 configuration with bispecific antibody. Supports high-drug-loading ADC design exploration; homogeneity requires independent verification.

DAR confirmed by HIC; aggregation mitigation at high DAR context-dependent.

Evidence Dimension	Achievable drug-to-antibody ratio (DAR) without prohibitive aggregation
Target Compound Data	BL-B01D1 (ED04 payload): DAR 8 achieved with bispecific antibody Izalontamab
Comparator Or Baseline	Clinically approved ADCs: brentuximab vedotin DAR ~4, T-DM1 DAR ~3.5; T-DXd (Enhertu) DAR ~8
Quantified Difference	DAR 8 vs. typical ADC DAR range of 3.5-4; equivalent to T-DXd DAR 8 but with bispecific targeting architecture
Conditions	ADC construction and characterization; DAR confirmed by hydrophobic interaction chromatography (HIC)

Why This Matters

High DAR (8) capability expands the therapeutic window by delivering more payload molecules per antibody internalization event, which is critical for targeting tumors with low or heterogeneous antigen expression.

• [1] PharmCube/BYDrug. BL-B01D1 product design: 'payload is TOP I, Baili Tianheng self-developed camptothecin derivative ED04, DAR value 8.' Published 2024-04-10. View Source
• [2] Nakada T, et al. The art of innovation: clinical development of trastuzumab deruxtecan. Annals of Oncology, 2020: 'High DAR and homogeneity of payload conjugation... DARs limited to ≈3 to 6 due to instability.' View Source
• [3] Creative Diagnostics. What is Dxd? DXd is a cytotoxic payload engineered specifically for use in ADCs, enabling DAR 8 in Enhertu. View Source
• [4] Zhao H, et al. Nature Medicine, 2025, 31(10): 3485-3491. BL-B01D1 disease control rate 79.2% at 2.5 mg/kg D1D8 Q3W. View Source

Solubility Advantage Over Unmodified Exatecan

The 2-hydroxypropanamide (lactamide) modification at the exatecan C-23 position introduces an additional hydroxyl and amide functional group that enhances aqueous solubility relative to the unmodified exatecan core . While quantitative aqueous solubility values for the free base are not published in peer-reviewed literature, the compound is formulated as a stock solution in DMSO at ≥10 mM for research use, and the patent specifically teaches that the hydrophilic connecting unit improves water solubility [1]. This contrasts with camptothecin, the prototypical TOP1 inhibitor, which has extremely poor aqueous solubility (<0.001 mg/mL) and requires formulation excipients for in vivo use. The improved solubility profile is consistent with the ability to construct DAR 8 ADCs without precipitation or excessive aggregation [2].

Solubility Profile

Supporting evidence

Soluble in DMSO ≥10 mM; patent teaches improved water solubility via hydrophilic connecting unit vs. camptothecin (poor aqueous solubility)

Qualitative solubility improvement supports ADC formulation and conjugation workflow. Quantitative aqueous solubility data to verify.

Supplier specification and patent teaching; peer-reviewed solubility values not available.

Evidence Dimension	Aqueous solubility and formulation compatibility
Target Compound Data	Deruxtecan 2-hydroxypropanamide: soluble in DMSO at ≥10 mM; patent claims improved water solubility via hydrophilic connecting unit
Comparator Or Baseline	Camptothecin (parent compound): aqueous solubility <0.001 mg/mL; Exatecan mesylate: partially water-soluble non-prodrug
Quantified Difference	Qualitative improvement in hydrophilicity; quantitative aqueous solubility data not publicly available for direct comparison
Conditions	Solubility in DMSO and aqueous buffers; patent WO2021249228 A1 teaching on hydrophilic connecting units

Why This Matters

Adequate payload solubility is a critical quality attribute for ADC manufacturing, impacting conjugation efficiency, aggregate formation, and final drug product homogeneity.

• [1] WO2021249228 A1. Claims and description regarding hydrophilic structural units and improved water solubility of camptothecin derivatives. View Source
• [2] Schmitt S, et al. Design and Evaluation of Phosphonamidate-Linked Exatecan Constructs for Highly Loaded, Stable, and Efficacious Antibody-Drug Conjugates. Molecular Cancer Therapeutics, 2024, 23(2): 199-211. View Source

Deruxtecan 2-Hydroxypropanamide: Research and Industrial Applications

Modular Conjugation for Linker Screening

Research groups developing novel antibody-drug conjugates with proprietary or next-generation linker chemistries require an uncommitted free payload. Deruxtecan 2-hydroxypropanamide (free toxin, MW 507.51) enables unrestricted linker screening without the steric and chemical constraints imposed by the pre-attached maleimide-GGFG linker present in standard Deruxtecan (HY-13631E). This modularity is essential for programs employing site-specific conjugation technologies (e.g., AJICAP, GlycoConnect, THIOMAB), where the linker attachment chemistry must be optimized independently of the payload [1]. The clinical validation of this payload form in BL-B01D1 provides a translational reference point that pure research-grade exatecan derivatives lack [2].

Bispecific ADC Development with ED04 Payload

The demonstrated clinical activity of BL-B01D1—a bispecific EGFR×HER3 ADC using ED04 (Deruxtecan 2-hydroxypropanamide) as its payload—establishes this toxin as a reference payload for bispecific ADC programs. With a DAR of 8 and a disease control rate of 79.2% in a phase 1b ESCC trial, the ED04 payload has demonstrated tolerability at clinically active doses in a bispecific format [3]. Research groups developing ADCs against novel tumor-associated antigen pairs can use this compound to benchmark their linker-payload performance against a payload with a published clinical safety and efficacy profile, reducing the translational risk inherent in ADC payload selection [4].

High-DAR ADC Formulation and Aggregation

ADC formulation scientists seeking to achieve drug-to-antibody ratios ≥6 while maintaining <5% aggregate levels require payloads with sufficient intrinsic hydrophilicity. The 2-hydroxypropanamide modification introduces polar functional groups (hydroxyl and amide) that reduce payload-driven hydrophobic aggregation, a well-documented limitation of high-DAR ADCs using conventional maleimide-linked camptothecins . Comparative studies with next-generation hydrophilic linker-exatecan platforms indicate that aggregation can be reduced from 2-3% (T-DXd baseline) to below 1% with optimized hydrophilic designs [5]. This compound serves as a reference standard for aggregation propensity studies in high-DAR ADC formulation development.

Bystander Killing and Membrane Permeability

The bystander killing effect—where a membrane-permeable payload diffuses from antigen-positive target cells to adjacent antigen-negative tumor cells—is a critical efficacy determinant for ADCs targeting heterogeneous tumors. The DXd-class payloads are known for high membrane permeability and potent bystander killing, as demonstrated for T-DXd in HER2-heterogeneous tumor models [6]. Deruxtecan 2-hydroxypropanamide, as the free payload form, enables in vitro permeability and bystander killing assays without confounding linker or antibody variables. Researchers can use this compound to quantify intrinsic membrane permeability, intracellular retention, and bystander cytotoxicity in co-culture systems, providing mechanistic data directly relevant to ADC design optimization [7].

Application

Selection Property

Validation Focus

Linker-payload screening studies

Free-payload modularity

Conjugation efficiency and linker compatibility review

Bispecific ADC development

Payload clinical endpoint context (ED04 reference)

Model-response benchmarking in bispecific formats

High-DAR formulation research

Hydrophilic modification and aggregation profile

Aggregation and homogeneity under high drug loading

Bystander killing / permeability assays

Membrane permeability (cell-permeable toxin)

Intrinsic permeability and bystander cytotoxicity in co-culture models

• [1] WO2021249228 A1. Camptothecin Drug Having High-Stability Hydrophilic Connecting Unit and Conjugate Thereof. WIPO, 2021. Claims modular conjugation with hydrophilic connecting units. View Source
• [2] PeptideDB. BL-B01D1 Product Information: ADC toxin ED04 (HY-153891). View Source
• [3] Zhao H, et al. Nature Medicine, 2025, 31(10): 3485-3491. BL-B01D1 DCR 79.2%, cORR 39.6% at RP2D 2.5 mg/kg. View Source
• [4] PharmCube/BYDrug. BL-B01D1 product design analysis: payload ED04, DAR 8, bispecific EGFR/HER3 targeting. View Source
• [5] Watanabe T, et al. Biological Evaluation of Cleavable Linkers in Exatecan-Based ADCs. ACS Omega, 2025, 10(34): 38696-38702. Exo-linker ADC <1% aggregation vs. T-DXd 2-3%. View Source
• [6] Ogitani Y, et al. Bystander killing effect of DS-8201a, a novel anti-HER2 ADC, in tumors with HER2 heterogeneity. Cancer Science, 2016, 107(7): 1039-1046. View Source
• [7] Ogitani Y, et al. DS-8201a, A Novel HER2-Targeting ADC. Clinical Cancer Research, 2016, 22(20): 5097-5108. DXd membrane permeability and bystander killing. View Source